Cas no 21724-96-9 (3-(4-Bromophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione)

• Product Name: 3-(4-Bromophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• CAS No: 21724-96-9
• MF: C₁₀H₆BrNO₂
• MW: 252.064141750336
• MDL: MFCD19328381
• CID: 3165986
• PubChem ID: 19843468
• Update Time: 2025-04-23

3-(4-Bromophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-1H-pyrrole-2,5-dione
• 3-(4-bromophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• p-bromophenylmaleimide
• 1H-Pyrrole-2,5-dione, 3-(4-bromophenyl)-
• YDIFCLVEBRJPOA-UHFFFAOYSA-N
• NE21026
• AK540903
• A12278
• 3-(4-bromophenyl)pyrrole-2,5-dione
• EN300-187101
• 21724-96-9
• SCHEMBL2712453
• AKOS022351945
• AS-68386
• WAA72496
• MFCD19328381
• CS-0158597
• 983-191-1
• 3-(4-Bromophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione

• MDL： MFCD19328381
• Inchi： 1S/C10H6BrNO2/c11-7-3-1-6(2-4-7)8-5-9(13)12-10(8)14/h1-5H,(H,12,13,14)
• InChI Key： YDIFCLVEBRJPOA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC(NC1=O)=O

Computed Properties

• Exact Mass: 250.95819g/mol
• Monoisotopic Mass: 250.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 1.6

Experimental Properties

• Density: 1.7±0.0 g/cm3
• Boiling Point: 404.1±0.0 °C at 760 mmHg
• Flash Point: 198.2±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

3-(4-Bromophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-(4-Bromophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione

3-(4-Bromophenyl)-1H-pyrrole-2,5-dione: A Comprehensive Overview

3-(4-Bromophenyl)-1H-pyrrole-2,5-dione, also known by its CAS registry number CAS No. 21724-96-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of pyrrole derivatives, which are widely studied for their unique electronic properties and potential applications in various industries. The structure of this compound consists of a pyrrole ring fused with two ketone groups at positions 2 and 5, with a bromophenyl substituent attached at position 3. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable component in both academic research and industrial applications.

The synthesis of 3-(4-Bromophenyl)-1H-pyrrole-2,5-dione typically involves multi-step organic reactions, often starting from readily available precursors such as pyrrole or its derivatives. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound, leveraging techniques such as microwave-assisted synthesis or catalytic processes. These methods not only improve the yield but also reduce the environmental footprint of the synthesis process, aligning with the growing demand for sustainable chemical practices.

One of the most notable applications of 3-(4-Bromophenyl)-1H-pyrrole-2,5-dione is in the field of materials science, particularly in the development of advanced materials such as organic semiconductors and optoelectronic devices. The compound's conjugated system and electron-withdrawing substituents make it an excellent candidate for use in thin-film transistors (TFTs) and light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating this compound into polymer blends can significantly enhance the charge transport properties of the resulting materials, paving the way for next-generation electronic devices with improved performance.

In addition to its role in materials science, 3-(4-Bromophenyl)-1H-pyrrole-2,5-dione has also garnered attention in the pharmaceutical industry. Its unique structure suggests potential applications as a drug delivery agent or as a component in bioactive molecules. Researchers have explored its ability to act as a scaffold for designing new drug candidates targeting various diseases, including cancer and neurodegenerative disorders. Preliminary studies indicate that this compound may exhibit promising pharmacokinetic properties, making it a valuable lead for further drug development efforts.

The physical properties of 3-(4-Bromophenyl)-1H-pyrrole-2,5-dione, such as its melting point and solubility characteristics, are critical factors influencing its suitability for different applications. Recent investigations have provided detailed insights into these properties, revealing that the compound exhibits a high melting point due to strong intermolecular hydrogen bonding within its crystal lattice. This property is advantageous for applications requiring thermal stability, such as high-temperature electronics or advanced composites.

The environmental impact of 3-(4-Bromophenyl)-1H-pyrrole-2,5-dione is another area of growing interest. As industries increasingly prioritize sustainability, understanding the biodegradability and eco-friendliness of this compound is essential. Recent studies have assessed its environmental fate and toxicity profiles under various conditions, providing valuable data for regulatory compliance and green chemistry practices.

In conclusion, 3-(4-Bromophenyl)-1H-pyrrole-2,5-dione, with its unique chemical structure and versatile properties, continues to be a focal point in both academic research and industrial innovation. Its applications span across multiple disciplines, from materials science to pharmaceuticals, underscoring its importance as a multifunctional compound. As research progresses and new applications emerge, this compound is poised to play an even more significant role in shaping future technologies.